6H-Benzo[c][2,6]naphthyridine-5-one

• Molecular Formula: C12H8N2O
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 6H-benzo[c][2,6]naphthyridin-5-one
• InChI: InChI=1S/C12H8N2O/c15-12-9-5-6-13-7-10(9)8-3-1-2-4-11(8)14-12/h1-7H,(H,14,15)
• InChI Key: CYFOZQURXNCMDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=CN=C3)C(=O)N2

Description

6H-Benzo[c][2,6]naphthyridine-5-one is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-bromoisonicotinate (1.0 eq, 1.76 g, 7.65 mmol), 2-aminophenylboronic acid hydrochloride (1.0 eq, 1.33 g, 7.67 mmol) and cesium carbonate (2.0 eq, 4.99 g, 15.31 mmol) were suspended in dioxane (15 ml). The mixture was degassed by bubbling nitrogen for 10 minutes. PdCl2(dppf) (0.05 eq, 280 mg, 0.383 mmol) was added and the mixture was stirred at reflux for 2 hours. The resulting solid was filtered, washed with methanol, water and methanol and dried. Benzo[c][2,6]naphthyridin-5(6H)-one was isolated as an off-white solid (823 mg, 55% yield). LCMS (ES): 95% pure, m/z 197 [M+1]+.